Cas no 324044-76-0 (2-(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl-1-(3-nitrophenyl)ethan-1-one)

• Product Name: 2-(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl-1-(3-nitrophenyl)ethan-1-one
• CAS No: 324044-76-0
• MF: C₁₇H₁₄N₂O₄S₂
• MW: 374.434061527252
• CID: 6191501
• PubChem ID: 1106098
• Update Time: 2025-08-05

2-(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl-1-(3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl-1-(3-nitrophenyl)ethan-1-one
• 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-1-(3-nitrophenyl)ethanone
• 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-1-(3-nitrophenyl)ethan-1-one
• Oprea1_251233
• Oprea1_463183
• BIM-0029389.P001
• CBMicro_029274
• 2-((6-ethoxybenzo[d]thiazol-2-yl)thio)-1-(3-nitrophenyl)ethanone
• AKOS000522447
• 324044-76-0
• F0238-0032

• Inchi： 1S/C17H14N2O4S2/c1-2-23-13-6-7-14-16(9-13)25-17(18-14)24-10-15(20)11-4-3-5-12(8-11)19(21)22/h3-9H,2,10H2,1H3
• InChI Key： KJVQBSAZWZGIHL-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OCC)SCC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 374.03949928g/mol
• Monoisotopic Mass: 374.03949928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 139Ų

Additional information on 2-(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl-1-(3-nitrophenyl)ethan-1-one

2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One: A Comprehensive Overview

The compound CAS No. 324044-76-0, also known as 2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique properties and diverse functionalities. The molecule's structure incorporates a benzothiazole ring system, an ethoxy substituent, a sulfanyl group, and a nitrophenyl moiety, making it a highly versatile compound with promising applications in drug discovery and material science.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new pharmaceutical agents. The presence of the benzothiazole ring in 2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One contributes to its strong antioxidant and anti-inflammatory properties. These properties make it a potential candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the sulfanyl group enhances the molecule's ability to interact with biological targets, further increasing its therapeutic potential.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and oxidation processes. These advancements have made the synthesis of 2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One more efficient and scalable for industrial applications.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Preclinical studies have demonstrated that it can be readily absorbed through various routes of administration, including oral and parenteral routes. Its ability to penetrate biological barriers such as the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. Furthermore, the compound's metabolism and excretion pathways have been characterized in detail, providing valuable insights into its safety profile.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of 2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One. Molecular docking studies have revealed that the compound can bind effectively to key protein targets associated with diseases such as cancer and inflammation. These findings have been corroborated by in vitro assays, which have confirmed the compound's ability to inhibit enzymatic activity and modulate cellular signaling pathways.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its ecological impact. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This makes it a more sustainable option compared to other synthetic compounds that may pose long-term environmental risks.

In conclusion, CAS No. 324044-76-0, or 2-(6-Ethoxy-1,3-Benzothiazol-2-Yl)Sulfanyl-1-(3-Nitrophenyl)Ethan-1-One, represents a cutting-edge advancement in organic chemistry with multifaceted applications. Its unique structure, coupled with its favorable pharmacokinetic and environmental profiles, positions it as a promising candidate for future therapeutic interventions. Ongoing research continues to explore its full potential across diverse fields, ensuring its relevance in both academic and industrial settings.